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Compound of Interest

Compound Name: Ethyl L-lactate

Cat. No.: B032942 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical, spectral, and

safety properties of Ethyl L-lactate. It is intended to serve as a foundational resource for

researchers engaged in chemical synthesis, drug development, and materials science, offering

detailed data, experimental methodologies, and visual representations of key processes and

pathways.

General and Chemical Properties
Ethyl L-lactate, the ethyl ester of L-lactic acid, is a chiral, bio-based solvent recognized for its

favorable safety and environmental profile.[1] It is derived from renewable resources, typically

through the fermentation of sugars, and is considered a green solvent alternative to traditional

petrochemical-based solvents.[2][3] Its natural origin and biodegradability make it a subject of

interest in sustainable chemistry.[1][4] Ethyl L-lactate is found naturally in small amounts in

foods like wine and various fruits.[5]

Table 1: General Chemical Information for Ethyl L-lactate
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Property Value Source(s)

IUPAC Name
ethyl (2S)-2-

hydroxypropanoate
[6]

Synonyms

(-)-Ethyl L-lactate, L-Lactic acid

ethyl ester, Ethyl (S)-2-

hydroxypropionate

[7][8]

CAS Number 687-47-8 [4][6]

Molecular Formula C₅H₁₀O₃ [6][9]

Molecular Weight 118.13 g/mol [6][10]

InChI

1S/C5H10O3/c1-3-8-

5(7)4(2)6/h4,6H,3H2,1-

2H3/t4-/m0/s1

[2][7]

InChIKey
LZCLXQDLBQLTDK-

BYPYZUCNSA-N
[2][7]

SMILES C--INVALID-LINK--C(OCC)=O [2]

BRN 1720839 [3][9]

EINECS 211-694-1 [11]

Physical and Thermochemical Properties
Ethyl L-lactate is a clear, colorless liquid characterized by a mild, buttery, and fruity odor.[10]

[12] It is completely miscible with water, though some degree of hydrolysis can occur, and it is

also soluble in a wide range of organic solvents.[9][12][13]

Table 2: Physical and Thermochemical Properties of Ethyl L-lactate
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Property Value Source(s)

Appearance
Clear colorless to pale yellow

liquid
[3][9][11]

Odor
Mild, characteristic, buttery,

fruity
[10][12][13]

Melting Point -26 °C [2][5][9]

Boiling Point 154 °C (at 760 mmHg) [2][9][12]

Density 1.034 g/mL at 20 °C [2][4][9]

Refractive Index (n20/D) 1.4130 [2][4][9]

Vapor Pressure 2 mmHg at 20 °C [9][11][14]

Vapor Density 4.1 (air = 1) [2][9][11]

Flash Point 46 °C / 114.8 °F (Closed Cup) [14]

Autoignition Temperature 400 °C / 752 °F [2][14]

Explosive Limits 1.5% - 16.4% (V) [3][9]

pH 4 (50 g/L in H₂O at 20 °C) [2][3][9]

LogP 0.31 at 20 °C [3]

Table 3: Optical Properties of Ethyl L-lactate

Property Value Source(s)

Specific Rotation [α] -10° (neat, at 14 °C/D) [2][10]

Chirality (S)-enantiomer [3][15]

Table 4: Solubility Profile of Ethyl L-lactate
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Solvent Solubility Source(s)

Water Miscible (with some hydrolysis) [9][12][13]

Ethanol, Ether Soluble [9]

Acetone, Ketones Soluble [12][13]

Esters, Hydrocarbons Soluble [12][13]

Chloroform Soluble [11][13]

Stability and Reactivity
Ethyl L-lactate is stable under normal storage conditions but is incompatible with strong

oxidizing agents, strong acids, and strong bases/alkalis.[8][12] It is a combustible liquid and its

vapors can form explosive mixtures with air.[14][16] The primary degradation pathways are

hydrolysis and oxidation.[17] To maintain purity, it is recommended to store Ethyl L-lactate
under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, well-ventilated area away

from ignition sources.[1][17]
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Ethyl L-lactate

L-Lactic Acid

Hydrolysis

Ethanol

Hydrolysis

Peroxides

Oxidation

Water (H₂O) Oxygen (O₂)
(Oxidizing Agents)

Further Degradation
Products

Degradation
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Start: Obtain
Ethyl Lactate Sample

Sample Preparation:
Dissolve in Ethanol
(approx. 30 mg/mL)

Inject 5 µL into
HPLC System

HPLC Separation
Column: Chiralcel AD-H

Mobile Phase: n-Hexane/Ethanol
Flow: 1.0 mL/min | Temp: 20°C

Detection at 210 nm
(DAD Detector)

Generate Chromatogram
(Baseline separation of L and D peaks)

Data Analysis:
Calculate Peak Areas
Determine ee% Value

End: Report
Chiral Purity
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Start: Workplace
Air Monitoring

Sample Collection:
Draw 10L of air at 0.2 L/min

through a charcoal tube

Store sample in
refrigerator if

delay is unavoidable

Sample Desorption:
Use 95:5 Methylene
Chloride/Methanol

GC-FID Analysis

Quantification:
Compare to standard

calibration curve

End: Report Air
Concentration (ppm or mg/m³)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. High-Purity L-ethyl Lactate (99%): Sustainable Solvent for Modern Industries - Jiangxi
Zhongding Biotechnology Co., Ltd. [jxzd-chem.com]

2. (−)-エチル L-乳酸 98% | Sigma-Aldrich [sigmaaldrich.com]

3. Ethyl L(-)-lactate CAS#: 687-47-8 [m.chemicalbook.com]

4. Ethyl L(-)-lactate | 687-47-8 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b032942?utm_src=pdf-body-img
https://www.benchchem.com/product/b032942?utm_src=pdf-custom-synthesis
https://jxzd-chem.com/2025/08/25/high-purity-l-ethyl-lactate-sustainable-solvent-industries/
https://jxzd-chem.com/2025/08/25/high-purity-l-ethyl-lactate-sustainable-solvent-industries/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/e34102
https://m.chemicalbook.com/ProductChemicalPropertiesCB7296026_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7296026.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Ethyl lactate - Wikipedia [en.wikipedia.org]

6. (L)-ethyl lactate | C5H10O3 | CID 92831 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. dev.spectrabase.com [dev.spectrabase.com]

8. (-)-Ethyl L-Lactate|687-47-8|MSDS [dcchemicals.com]

9. chembk.com [chembk.com]

10. Ethyl Lactate | C5H10O3 | CID 7344 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. Ethyl L(-)-lactate；CAS:687-47-8 - Career Henan Chemical Co. [coreychem.com]

12. Ethyl lactate CAS#: 97-64-3 [m.chemicalbook.com]

13. Ethyl lactate | 97-64-3 [chemicalbook.com]

14. fishersci.com [fishersci.com]

15. researchgate.net [researchgate.net]

16. chemicalbook.com [chemicalbook.com]

17. pharmtech.com [pharmtech.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Fundamental
Properties of Ethyl L-lactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032942#ethyl-l-lactate-fundamental-properties-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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